Cas no 1516292-97-9 (N-methyl-N-[2-(morpholin-4-yl)ethyl]sulfamoyl chloride)

• Product Name: N-methyl-N-[2-(morpholin-4-yl)ethyl]sulfamoyl chloride
• CAS No: 1516292-97-9
• MF: C₇H₁₅ClN₂O₃S
• MW: 242.723599672318
• CID: 6257936
• PubChem ID: 83720076
• Update Time: 2025-05-23

N-methyl-N-[2-(morpholin-4-yl)ethyl]sulfamoyl chloride Chemical and Physical Properties

Names and Identifiers

• 1516292-97-9
• N-methyl-N-[2-(morpholin-4-yl)ethyl]sulfamoyl chloride
• EN300-1155036

• Inchi： 1S/C7H15ClN2O3S/c1-9(14(8,11)12)2-3-10-4-6-13-7-5-10/h2-7H2,1H3
• InChI Key： OQAFMODRNCTWAD-UHFFFAOYSA-N
• SMILES： ClS(N(C)CCN1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 242.0491912g/mol
• Monoisotopic Mass: 242.0491912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 58.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on N-methyl-N-[2-(morpholin-4-yl)ethyl]sulfamoyl chloride

Introduction to N-methyl-N-[2-(morpholin-4-yl)ethyl]sulfamoyl chloride (CAS No. 1516292-97-9)

N-methyl-N-[2-(morpholin-4-yl)ethyl]sulfamoyl chloride is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1516292-97-9, is a sulfamoyl chloride derivative featuring a morpholine moiety, which contributes to its unique chemical properties and potential biological activities. The presence of the morpholine group enhances the compound's solubility and stability, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The structural framework of N-methyl-N-[2-(morpholin-4-yl)ethyl]sulfamoyl chloride consists of a sulfamoyl chloride functional group attached to an N-methylated ethyl chain, which is further substituted with a morpholine ring at the second carbon position. This configuration imparts a high degree of flexibility and reactivity, allowing it to participate in diverse chemical transformations. The sulfamoyl chloride moiety, in particular, is known for its ability to undergo nucleophilic substitution reactions, making it a versatile building block for the construction of more complex molecular architectures.

In recent years, there has been growing interest in sulfamoyl derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential roles as kinase inhibitors, protease inhibitors, and antimicrobial agents. The morpholine group in N-methyl-N-[2-(morpholin-4-yl)ethyl]sulfamoyl chloride is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity in drug-like molecules. This has led to several studies investigating its utility in the development of targeted therapies for various diseases.

One of the most compelling aspects of this compound is its role as a key intermediate in the synthesis of more complex sulfonamide-based drugs. Sulfonamides are a class of heterocyclic compounds that have been widely used in medicine due to their efficacy against bacterial infections and other therapeutic applications. The sulfamoyl chloride functionality in N-methyl-N-[2-(morpholin-4-yl)ethyl]sulfamoyl chloride allows for facile introduction of sulfonamide groups into target molecules, facilitating the development of novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of optimizing molecular structures to improve pharmacokinetic properties. The morpholine ring in this compound not only enhances solubility but also contributes to metabolic stability, which are critical factors for drug efficacy and safety. Researchers have leveraged these properties to design molecules with improved bioavailability and reduced toxicity profiles.

The synthesis of N-methyl-N-[2-(morpholin-4-yl)ethyl]sulfamoyl chloride involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the morpholine group typically involves nucleophilic substitution reactions, where a halogenated intermediate reacts with morpholine under controlled conditions. The subsequent formation of the sulfamoyl chloride requires careful handling due to its reactivity with nucleophiles.

Industrial-scale production of this compound necessitates robust purification techniques to ensure high purity and yield. Chromatographic methods and crystallization are commonly employed to isolate the desired product from reaction mixtures. Advances in process chemistry have enabled more efficient synthetic routes, reducing waste and improving overall sustainability.

The applications of N-methyl-N-[2-(morpholin-4-yl)ethyl]sulfamoyl chloride extend beyond pharmaceuticals into agrochemicals and specialty chemicals. Its structural features make it a valuable precursor for synthesizing compounds with diverse biological activities. For instance, derivatives of this molecule have been explored for their potential as herbicides and fungicides, showcasing its versatility across different chemical domains.

Future research directions may focus on expanding the chemical space accessible through modifications of this core structure. By incorporating different substituents or exploring alternative functional groups, scientists can uncover novel compounds with enhanced biological activities. The morpholine scaffold provides a stable platform for such explorations, allowing for incremental improvements in molecular design.

In conclusion, N-methyl-N-[2-(morpholin-4-yl)ethyl]sulfamoyl chloride (CAS No. 1516292-97-9) is a multifaceted compound with significant potential in pharmaceutical and chemical research. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing biologically active molecules. As our understanding of molecular interactions continues to evolve, this compound will likely play an increasingly important role in the development of next-generation therapeutics.